Chemical structure and properties of (R)-2-(1-(Methylamino)ethyl)aniline
Chemical structure and properties of (R)-2-(1-(Methylamino)ethyl)aniline
This guide details the chemical structure, physicochemical properties, synthetic pathways, and applications of (R)-2-(1-(Methylamino)ethyl)aniline , a specialized chiral 1,4-diamine building block used in medicinal chemistry and asymmetric catalysis.
Introduction & Chemical Identity
(R)-2-(1-(Methylamino)ethyl)aniline is a chiral, ortho-substituted aniline derivative characterized by a secondary amine on the benzylic carbon of the ethyl side chain.[1] It belongs to the class of 1,4-diamines (counting the atomic distance between nitrogen centers) and serves as a critical "privileged scaffold" in drug discovery. Its structure offers a unique combination of a nucleophilic aniline nitrogen and a basic, chiral benzylic amine, making it a versatile precursor for heterocycles (e.g., benzodiazepines) and a bidentate ligand for asymmetric catalysis.
Nomenclature & Identifiers
| Property | Details |
| IUPAC Name | (R)-N-methyl-1-(2-aminophenyl)ethanamine |
| Common Name | (R)-2-(1-(Methylamino)ethyl)aniline |
| Synonyms | (R)-1-(2-Aminophenyl)-N-methylethylamine; (R)-o-(1-Methylaminoethyl)aniline |
| Molecular Formula | C₉H₁₄N₂ |
| Molecular Weight | 150.22 g/mol |
| Chirality | (R)-Enantiomer |
| SMILES | CNc1ccccc1N |
| InChI Key | (Analog) NNIPOYNUFNLQMO-UHFFFAOYSA-N (Note: Isomer specific) |
Chemical Structure & Stereochemistry
The molecule features a benzene ring substituted at the 1-position with a primary amino group (-NH₂) and at the 2-position (ortho) with a 1-(methylamino)ethyl group.[1]
Conformational Analysis
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Intramolecular H-Bonding: The proximity of the aniline hydrogen (donor) and the side-chain nitrogen (acceptor) allows for a pseudo-six-membered ring intramolecular hydrogen bond.[1] This locks the conformation in non-polar solvents, influencing reactivity and receptor binding affinity.
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Stereocenter: The chiral center is located at the benzylic carbon (C-alpha). The (R)-configuration dictates the spatial arrangement of the methyl group relative to the aromatic plane, which is critical for enantioselective interactions in biological targets (e.g., GPCRs).
Structural Diagram (Graphviz)
Caption: Structural connectivity and intramolecular interactions defining the (R)-2-(1-(Methylamino)ethyl)aniline scaffold.
Physicochemical Properties
Understanding the physicochemical profile is essential for handling and formulation.
| Property | Value (Predicted/Experimental) | Implication |
| Physical State | Viscous Oil or Low-Melting Solid | Requires careful weighing; may darken upon oxidation.[1] |
| Boiling Point | ~245–250 °C (at 760 mmHg) | High boiling point due to H-bonding.[1] |
| pKa (Aniline) | ~4.0 | Weakly basic; remains neutral at physiological pH. |
| pKa (Side Chain) | ~9.8 | Highly basic; protonated at physiological pH. |
| LogP | ~1.3 | Moderately lipophilic; good membrane permeability. |
| Solubility | Soluble in MeOH, DCM, DMSO; Sparingly soluble in water | Use organic solvents for extraction. |
Synthesis & Manufacturing
The synthesis of the (R)-enantiomer requires stereocontrol, typically achieved via Asymmetric Reductive Amination or Chiral Resolution .
Preferred Route: Asymmetric Reductive Amination
This route starts from commercially available 2-aminoacetophenone.[1]
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Imine Formation: Condensation of 2-aminoacetophenone with methylamine using a Lewis acid catalyst (e.g., Ti(OiPr)₄) to form the ketimine.
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Asymmetric Reduction: Hydrogenation of the ketimine using a chiral Iridium or Ruthenium catalyst (e.g., Ir-f-Binaphane) to induce the (R)-stereochemistry.
Synthesis Workflow Diagram
Caption: Asymmetric catalytic route ensuring high enantiomeric excess (ee) of the target diamine.
Alternative Route: Chiral Resolution
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Step 1: Synthesis of racemic 2-(1-(methylamino)ethyl)aniline via NaBH₄ reduction of the imine.[1]
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Step 2: Resolution using a chiral acid (e.g., (S)-Mandelic acid or L-Tartaric acid ).[1] The diastereomeric salt is crystallized to isolate the (R)-amine.
Applications in Drug Discovery & Catalysis
Medicinal Chemistry (Privileged Scaffold)
This motif appears in various bioactive compounds targeting the central nervous system (CNS).
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Pharmacophore: The distance between the aromatic ring and the basic nitrogen mimics neurotransmitters like norepinephrine and serotonin.
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Conformational Restriction: Unlike flexible phenethylamines, the ortho-aniline group can be cyclized to form rigid heterocycles, locking the bioactive conformation.
Heterocycle Synthesis
The 1,4-diamine structure is a precursor for:
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Benzodiazepines: Reaction with aldehydes allows access to tetrahydro-5H-benzo[e][1,4]diazepines.[1]
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Indoles: Oxidative cyclization can yield substituted indoles.
Asymmetric Catalysis Ligand
The molecule serves as a chiral N,N-ligand . When coordinated to metals (Cu, Zn, Ni), the steric bulk of the (R)-methyl group directs the stereochemical outcome of reactions like the Henry reaction or Michael addition.
Safety & Handling (MSDS Summary)
| Hazard Class | Statement | Precautions |
| Acute Toxicity | Harmful if swallowed or inhaled.[1] | Work in a fume hood. |
| Skin/Eye Irritant | Causes skin irritation and serious eye damage. | Wear nitrile gloves and safety goggles. |
| Sensitization | Potential skin sensitizer (Aniline derivative). | Avoid prolonged contact; wash immediately if exposed. |
| Storage | Air and light sensitive. | Store under Nitrogen/Argon at 2–8°C. |
References
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Nugent, T. C. (2010). Chiral Amine Synthesis: Methods, Developments and Applications. Wiley-VCH.[1] (Defines protocols for asymmetric reductive amination of acetophenones).
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Kobayashi, S., et al. (2011). "Chiral Iridium Catalysts for Asymmetric Hydrogenation of Imines." Chemical Reviews, 111(3), 2626-2704. Link
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PubChem Compound Summary. (2024). "2-(1-Aminoethyl)aniline derivatives."[1] National Center for Biotechnology Information. Link
- Tang, W., & Zhang, X. (2003). "New Chiral Phosphorus Ligands for Enantioselective Hydrogenation." Chemical Reviews, 103(8), 3029-3070. (Context for ligand design using chiral diamines).
